Cas no 53066-99-2 (2-4-(methylsulfanyl)phenyl-2-oxoacetic acid)

• Product Name: 2-4-(methylsulfanyl)phenyl-2-oxoacetic acid
• CAS No: 53066-99-2
• MF: C₉H₈O₃S
• MW: 196.223021507263
• CID: 3042385
• PubChem ID: 15480749
• Update Time: 2025-04-21

2-4-(methylsulfanyl)phenyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• (4-thiomethoxyphenyl)oxoacetic acid
• 4-Methylmercapto-phenylglyoxylsaeure;
• 2-4-(methylsulfanyl)phenyl-2-oxoacetic acid
• CHEMBL436366
• EN300-1842191
• AKOS005216519
• 2-(4-methylsulfanylphenyl)-2-oxoacetic acid
• starbld0015610
• 2-[4-(methylsulfanyl)phenyl]-2-oxoacetic acid
• SCHEMBL10110528
• 2-(4-(Methylthio)phenyl)-2-oxoacetic acid
• 53066-99-2
• [4-(Methylthio)phenyl]glyoxylic acid

• MDL： MFCD07698686
• Inchi： 1S/C9H8O3S/c1-13-7-4-2-6(3-5-7)8(10)9(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： TWJZSWKKOVZTJK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(C(=O)O)=O)=CC=1

Computed Properties

• Exact Mass: 170.08800
• Monoisotopic Mass: 196.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 67.15000
• LogP: 2.43160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives